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Compound of Interest

Compound Name: Boc-NH-PEG4

Cat. No.: B1676996 Get Quote

This guide provides a comprehensive overview of the safety and handling precautions for tert-

Butyloxycarbonyl-amino-Polyethylene Glycol-4 (Boc-NH-PEG4) and its derivatives. It is

intended for researchers, scientists, and drug development professionals who utilize these

reagents in their laboratories. The information compiled herein is based on publicly available

safety data sheets and technical information for various Boc-protected PEGylated compounds.

Chemical Identification and Properties
Boc-NH-PEG4 is a heterobifunctional linker commonly used in bioconjugation, drug delivery,

and proteomics research. The tert-butyloxycarbonyl (Boc) protecting group provides a stable

amine protection that can be readily removed under acidic conditions to reveal a primary amine

for subsequent conjugation. The polyethylene glycol (PEG) spacer enhances solubility in

aqueous media.[1][2][3] Several variants exist, differing in the terminal functional group.

Table 1: Physicochemical Properties of Boc-NH-PEG4 Variants
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Property Boc-NH-PEG4-acid Boc-NH-PEG4-OH
Boc-Aminooxy-
PEG4-NH2

Synonyms

t-Boc-N-amido-PEG4-

acid, Boc-NH-PEG4-

CH2COOH

N-Boc-PEG4-alcohol,

t-boc-N-amido-PEG4-

alcohol

Boc-Amo-PEG4-NH2

CAS Number
876345-13-0, 756525-

91-4[3]
106984-09-2[4] 2062663-66-3[5]

Molecular Formula C15H29NO8 C13H27NO6 C13H28N2O7[5]

Molecular Weight 351.39 g/mol 293.4 g/mol [4] 324.37 g/mol [5]

Appearance Liquid Liquid
Colorless to light

yellow liquid[5]

Storage Temperature -20°C -20°C
4°C (neat), -20°C to

-80°C (in solvent)[5]

Hazard Identification and Safety Precautions
The hazards associated with Boc-NH-PEG4 derivatives can vary. Some are classified as

hazardous, while others are not. It is crucial to consult the specific Safety Data Sheet (SDS) for

the particular product in use.

General Hazard Statements:

Harmful if swallowed.[1][5][6]

Causes skin irritation.[5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Very toxic to aquatic life with long-lasting effects.[1][6]

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side-

shields or chemical splash

goggles.[1][5][6]

To protect from splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1][5][6]

To prevent skin contact.

Inspect gloves before use.

Skin and Body Protection

Laboratory coat. A chemically

resistant apron may be

necessary for larger quantities.

[1][5][6]

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[1][5] A suitable respirator may

be required if dust or aerosols

are generated.[1][6]

To minimize inhalation

exposure.

Handling and Storage
Proper handling and storage are essential to maintain the chemical integrity of Boc-NH-PEG4
and to ensure laboratory safety.

Handling:

Avoid contact with skin, eyes, and clothing.[1][7][8]

Avoid inhalation of vapor, mist, or dust.[1][7]

Work in a well-ventilated area, preferably a chemical fume hood.[1][5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Storage:
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Store in a tightly sealed container in a cool, well-ventilated area.[1][6]

Recommended storage temperatures are typically -20°C for long-term stability.[6]

Protect from moisture, direct sunlight, and sources of ignition.[1][6]

Experimental Protocols
The primary utility of Boc-NH-PEG4 linkers involves the deprotection of the Boc group to

liberate a free amine, which is then available for conjugation.

Boc Deprotection Protocol
This protocol describes the removal of the Boc protecting group under acidic conditions.

Materials:

Boc-NH-PEG4 derivative

Trifluoroacetic acid (TFA)

Dichloromethane (DCM) or other suitable solvent

Nitrogen or argon source

Rotary evaporator

High-vacuum pump

Procedure:

Dissolve the Boc-NH-PEG4 derivative in a suitable solvent such as dichloromethane.

Add an excess of trifluoroacetic acid to the solution (e.g., 20-50% v/v).

Stir the reaction mixture at room temperature for 1-2 hours under an inert atmosphere (e.g.,

nitrogen or argon).

Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).
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Upon completion, remove the solvent and excess TFA by rotary evaporation.

Dry the resulting amine salt under high vacuum. The product can be used directly or after

neutralization.

Amide Bond Formation (for -COOH variants)
This protocol outlines the coupling of a Boc-NH-PEG4-acid to a primary amine-containing

molecule.

Materials:

Boc-NH-PEG4-acid

Amine-containing molecule

Coupling agents (e.g., EDC, HATU)

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Tertiary amine base (e.g., Diisopropylethylamine - DIPEA)

Procedure:

Dissolve the Boc-NH-PEG4-acid in anhydrous DMF or DMSO.

Add the coupling agent (e.g., 1.1 equivalents of HATU or EDC).

Add a tertiary amine base such as DIPEA (2-3 equivalents).

Stir the mixture for 10-15 minutes at room temperature to activate the carboxylic acid.

Add the amine-containing molecule (1 equivalent) to the reaction mixture.

Stir the reaction at room temperature for 4-24 hours.

Monitor the reaction progress by TLC or LC-MS.
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Upon completion, the product can be purified by an appropriate method such as column

chromatography or preparative HPLC.

Spill, First Aid, and Disposal
Spills:

Evacuate the area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed

container for disposal.[7]

Prevent the spilled material from entering drains or waterways.[6][7]

First Aid:

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[1]

If on skin: Wash with plenty of soap and water.[7][9] Remove contaminated clothing.

If in eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses if

present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air.[7]

Disposal:

Dispose of waste material and containers at an approved waste disposal facility in

accordance with local, state, and federal regulations.[1][6]

Do not allow the product to enter the environment.[1]

Visual Diagrams
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Figure 1: General Handling Workflow for Boc-NH-PEG4
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Caption: General laboratory workflow for handling Boc-NH-PEG4 derivatives.
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Figure 2: Boc Deprotection Reaction Pathway
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Caption: Simplified reaction scheme for the acid-catalyzed deprotection of a Boc-protected

PEG linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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